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Compound of Interest

Compound Name: Didecylamine

Cat. No.: B041449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for didecylamine. The following sections detail its chemical properties,

associated hazards, and the necessary precautions for its safe use in a laboratory and

research environment. All quantitative data is summarized in tables for clarity, and key

procedures are visualized using workflow diagrams.

Chemical Identification and Properties
Didecylamine is a long-chain aliphatic amine used in various industrial and research

applications, including as a surfactant, emulsifier, corrosion inhibitor, and as a chemical

intermediate.[1][2]

Table 1: Compound Identification
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Identifier Value

Chemical Name Didecylamine[3][4]

Synonyms
1-Decanamine, N-decyl-; N-decyldecan-1-

amine; di-n-Decylamine[1][3][4]

CAS Number 1120-49-6[4]

EC Number 214-312-1[3][4][5]

Molecular Formula C20H43N[4][6]

| Molecular Weight | 297.56 g/mol [6][7] |

Table 2: Physical and Chemical Properties

Property Value

Appearance White to pale yellow solid[8]

Form Solid

Melting Point 38-40 °C (lit.)[6][9]

Boiling Point 179-180 °C at 2 mmHg (lit.)[6][9]

Flash Point 113 °C (235.4 °F) - closed cup

Stability
Stable under recommended storage conditions.

[6][9]

Combustibility Combustible[2][6][9]

Incompatible Materials
Strong oxidizing agents, acids, acid anhydrides,

acid chlorides[9][10]

| Hazardous Decomposition | Carbon oxides (CO, CO2), Nitrogen oxides (NOx) |

Hazard Identification and GHS Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.echemi.com/sds/didecylamine-pid_Seven6131.html
https://pubchem.ncbi.nlm.nih.gov/compound/Didecylamine
https://cymitquimica.com/cas/1120-49-6/?items=100
https://www.echemi.com/sds/didecylamine-pid_Seven6131.html
https://pubchem.ncbi.nlm.nih.gov/compound/Didecylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Didecylamine
https://www.echemi.com/sds/didecylamine-pid_Seven6131.html
https://pubchem.ncbi.nlm.nih.gov/compound/Didecylamine
https://www.tcichemicals.com/BE/en/sds/D0446_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Didecylamine
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9712043.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9712043.aspx
https://www.chemeo.com/cid/67-699-3/di-n-Decylamine
https://www.keruichemical.com/didecylamine-sa10-product/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9712043.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9712043.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9712043.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9712043.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9712043.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9712043.htm
https://www.guidechem.com/encyclopedia/didecylamine-dic7939.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9712043.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9712043.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9712043.htm
https://www.spectrumchemical.com/media/sds/D3787_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Didecylamine is a hazardous substance that poses significant risks upon exposure. It is

classified as harmful if swallowed, causes severe skin burns and eye damage, and is very toxic

to aquatic life with long-lasting effects.[2][4]

Table 3: GHS Hazard Classification

Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Danger
H302: Harmful if
swallowed[2][3][4]

Skin Corrosion Sub-category 1A Danger

H314: Causes severe

skin burns and eye

damage[2][3][4]

Skin Irritation Category 2 Warning
H315: Causes skin

irritation[4][5]

Serious Eye

Damage/Irritation
Category 1 / 2 Danger / Warning

H318/H319: Causes

serious eye

damage/irritation[4][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning
H335: May cause

respiratory irritation[4]

Hazardous to the

Aquatic Environment

(Acute)

Category 1 Danger
H400: Very toxic to

aquatic life[11]

| Hazardous to the Aquatic Environment (Chronic) | Category 1 | Danger | H410: Very toxic to

aquatic life with long lasting effects |

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize the risks associated with

didecylamine.

Precautions for Safe Handling:
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Work in a well-ventilated area, preferably under a chemical fume hood.[3][10][12]

Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective

equipment (PPE).[3][8]

Prevent the formation of dust and aerosols.[3][11]

Use non-sparking tools and ground all equipment to prevent static discharge.[3][10]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Wash hands and any exposed skin thoroughly after handling.[3][5]

Conditions for Safe Storage:

Store in a tightly closed, properly labeled container.[13]

Keep in a dry, cool, and well-ventilated place away from heat and sources of ignition.[10]

Store locked up in a segregated and approved area.[3][10]

Store away from incompatible materials such as strong oxidizing agents and acids.[9][10]

Diagram 1: General workflow for the safe handling of Didecylamine.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The selection should be

based on a thorough risk assessment of the specific procedures being performed.

Table 4: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Purpose

Eye/Face Protection

Tightly fitting chemical
splash goggles and a full-
face shield.[13][14]

Protects against splashes
and corrosive dust/mists.

Skin/Body Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[3][15]

Impervious lab coat or

chemical-resistant suit.[3][14]

Closed-toe shoes.[15]

Prevents skin contact,

absorption, and chemical

burns.

| Respiratory Protection| Use in a chemical fume hood. If ventilation is inadequate or exposure

limits are exceeded, use a NIOSH-approved full-face respirator with appropriate cartridges.[15]

| Protects against inhalation of harmful dust or vapors. |

Low Exposure Risk High Exposure Risk

Assess Task Risk

e.g., Handling sealed containers

Low Risk

e.g., Weighing powder, transfers,
heating, potential for splash

High Risk

Minimum PPE:
- Safety glasses

- Lab coat
- Gloves

Full PPE Required:
- Chemical goggles & face shield

- Chemical-resistant gloves
- Impervious lab coat

- Respiratory protection (if needed)

Click to download full resolution via product page

Diagram 2: Logic for selecting appropriate PPE based on task risk.

First Aid and Emergency Measures
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Immediate and appropriate first aid is crucial in the event of an exposure. Always have an

emergency eyewash station and safety shower readily accessible.

First Aid Procedures:

Inhalation: Immediately move the exposed person to fresh air.[13] If breathing is difficult,

administer oxygen. If breathing has stopped, perform artificial respiration.[16] Seek

immediate medical attention.[3][13]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.[3][13][17] Get immediate medical aid.[13]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][13][17] Remove contact lenses if present

and easy to do.[3] Seek immediate medical attention.[3][13]

Ingestion: Do NOT induce vomiting.[3][13] If the victim is conscious and alert, rinse their

mouth with water and give 2-4 cupfuls of milk or water.[13] Never give anything by mouth to

an unconscious person.[3][13] Call a poison control center or doctor immediately.[3]

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide oxygen or

artificial respiration if needed.

Remove contaminated clothing.
Flush with water for 15+ min.

Flush with water for 15+ min.
Remove contact lenses.

Rinse mouth.
DO NOT induce vomiting.
Give water if conscious.

Seek Immediate
Medical Attention

Click to download full resolution via product page
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Diagram 3: Decision tree for first aid response to Didecylamine exposure.

Fire-Fighting and Accidental Release Procedures
Table 5: Fire-Fighting Measures

Aspect Recommendation

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or
alcohol-resistant foam.[13]

Unsuitable Media
A direct water stream may be ineffective and

could spread the fire.[13]

Specific Hazards
Combustion produces irritating and highly toxic

gases, including carbon and nitrogen oxides.[13]

| Protective Equipment | Wear a self-contained breathing apparatus (SCBA) in pressure-

demand (MSHA/NIOSH approved) and full protective gear.[13] |

Accidental Release Measures:

Evacuate & Isolate: Immediately evacuate personnel from the spill area. Remove all sources

of ignition.[3][10][13]

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to

enter drains or waterways.[3][11][13]

Absorb & Collect: Use a spark-proof tool to collect the material.[13] Absorb any liquid with an

inert material such as sand, earth, or vermiculite.[13]

Package for Disposal: Place the collected material into a suitable, labeled container for

disposal according to local regulations.[13]

Decontaminate: Clean the spill area thoroughly. Wash contaminated clothing before reuse.[3]
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Accidental Release
Discovered

Evacuate area
Remove ignition sources

Don appropriate PPE

Contain spill
Prevent entry to drains

Absorb with inert material

Collect into sealed
waste container

Decontaminate area

Dispose of waste per
regulations

Click to download full resolution via product page

Diagram 4: Workflow for responding to an accidental release of Didecylamine.

Toxicological and Ecological Information
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Table 6: Toxicological Summary

Effect Finding

Acute Oral Toxicity Harmful if swallowed.[2][3][4]

Skin Corrosion/Irritation Causes severe skin burns.[2][3][4]

Eye Damage/Irritation Causes serious eye damage.[3][4]

Respiratory Effects May cause respiratory tract irritation.[4]

| Other | Some data suggests potential for liver cell toxicity.[1] |

Ecological Hazards: Didecylamine is classified as very toxic to aquatic life, with long-lasting

effects.[2] Release into the environment must be strictly avoided. All waste and spillage should

be collected and disposed of as hazardous waste in accordance with local, state, and federal

regulations.[3] Prevent the substance from entering soil, ditches, sewers, or waterways.[3][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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